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An In-depth Technical Guide to the Phase Diagram Analysis of the Aluminum-Lithium System

For Researchers and Materials Scientists

The aluminum-lithium (Al-Li) binary system is of significant interest in the aerospace and

automotive industries due to the unique ability of lithium to decrease density while

simultaneously increasing the elastic modulus of aluminum.[1] A thorough understanding of its

phase diagram is critical for controlling the microstructure and, consequently, the mechanical

properties of Al-Li alloys through heat treatment. This guide provides a detailed analysis of the

Al-Li phase diagram, summarizing key quantitative data, outlining experimental protocols for its

determination, and illustrating the logical relationships between phases and processes.

Quantitative Phase Diagram Data
The Al-Li system is characterized by several intermetallic phases and invariant reactions. The

primary solid solution of lithium in aluminum is denoted as (αAl), and the solid solution of

aluminum in lithium is (βLi). The key intermetallic phase for strengthening is the metastable δ'

(Al₃Li), while the stable equilibrium phases include δ (AlLi), Al₂Li₃, and Al₄Li₉.[2][3][4]

Invariant Reactions
The invariant reactions in the Al-Li system define the temperatures and compositions at which

three phases are in equilibrium. These critical points are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b012551?utm_src=pdf-interest
https://www.totalmateria.com/en-us/articles/aluminum-lithium-alloys-1/
https://www.jmaterenvironsci.com/Document/vol6/vol6_N12/402-Azza.pdf
https://en.wikipedia.org/wiki/Aluminium%E2%80%93lithium_alloys
https://www.researchgate.net/figure/Phase-equilibrium-diagram-of-Al-Li-4_fig1_272086725
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction
Type

Temperatur
e (°C)

Reaction
Formula

Liquid
Compositio
n (at. % Li)

α Phase
Compositio
n (at. % Li)

β Phase
Compositio
n (at. % Li)

Eutectic 600 L ↔ (αAl) + δ 9.9 4.2 ~46

Peritectic 520
L + δ ↔

Al₂Li₃
~32 - ~60

Peritectic 455
L + Al₂Li₃ ↔

Al₄Li₉
~48 - ~69.2

Eutectic 179
L ↔ Al₄Li₉ +

(βLi)
98.8 - ~100

Note: Compositions are approximate and collated from various experimental and calculated

phase diagrams. The δ (AlLi) phase has a notable homogeneity range.[2][5]

Solid Solubility Limits
Lithium has a significant solid solubility in aluminum, which is a prerequisite for precipitation

hardening. This solubility decreases with temperature, allowing for the precipitation of the

strengthening δ' (Al₃Li) phase.[1][3]

Temperature (°C)
Solubility of Li in (αAl) (wt.
%)

Solubility of Li in (αAl) (at.
%)

600 4.2 13.5 - 14

550 3.3 12.0

300 ~0.4 ~1.5

150 <0.2 5.5

Data compiled from multiple sources employing metallographic and electrical resistivity

techniques.[1][6][7][8][9]
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Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram is a meticulous process involving the preparation of

various alloy compositions, heat treatment, and subsequent analysis using thermal and

structural characterization techniques.

Overall Experimental Workflow
The logical flow for experimentally determining a binary phase diagram like Al-Li is outlined

below.
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Caption: Experimental workflow for Al-Li phase diagram determination.
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Differential Thermal Analysis (DTA)
DTA is a primary technique used to identify the temperatures of phase transformations (e.g.,

solidus, liquidus, eutectic, peritectic).[10][11]

Objective: To detect thermal events in an alloy sample during controlled heating and cooling.

Methodology:

Sample Preparation: A small, known weight of the Al-Li alloy (typically 10-50 mg) is placed

into a crucible (e.g., alumina). An inert reference material, such as Al₂O₃, which has no

phase transitions in the temperature range of interest, is placed in an identical crucible.[12]

Instrument Setup: The sample and reference crucibles are placed in the DTA furnace.

Thermocouples are positioned in close contact with both.

Heating/Cooling Program: The furnace temperature is ramped up and/or down at a constant,

controlled rate (e.g., 5-20 °C/min).[10] A slow rate is preferred to approach equilibrium

conditions.[10]

Data Acquisition: The instrument measures and records the temperature of the sample (T)

and the temperature difference (ΔT) between the sample and the reference.

Analysis: The ΔT is plotted against T. Endothermic events (melting) and exothermic events

(solidification) appear as peaks or dips in the DTA curve. The onset temperature of these

peaks corresponds to the transformation temperature.[12] By running a series of alloys with

different compositions, the key transition lines of the phase diagram can be mapped.

X-Ray Diffraction (XRD)
XRD is used to identify the crystal structure of the different phases present in an alloy after it

has been equilibrated at a specific temperature and quenched.[13][14]

Objective: To identify the crystalline phases present in a sample.

Methodology:
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Sample Preparation: The quenched alloy sample is typically prepared as a flat, polished

surface for analysis. For powder diffraction, the sample can be crushed into a fine powder.

Instrument Setup: The sample is mounted in an X-ray diffractometer. The instrument is

configured with a specific X-ray source (e.g., Cu Kα).

Data Acquisition: The sample is irradiated with a monochromatic X-ray beam over a range of

angles (2θ). A detector records the intensity of the diffracted X-rays at each angle.

Analysis: A plot of X-ray intensity versus 2θ is generated. The positions (angles) and

intensities of the diffraction peaks act as a "fingerprint" for the crystalline phases present.[15]

By comparing the experimental diffraction pattern to a database of known patterns, such as

the Joint Committee for Powder Diffraction Standards (JCPDS) database, the phases (e.g.,

αAl, δ, Al₂Li₃) can be identified.[15][16]

Phase Relationships and Transformations
The relationships between the key equilibrium phases in the Al-Li system are governed by the

invariant reactions. These reactions dictate the transformation pathways upon cooling from the

liquid state.
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Caption: Key equilibrium phase relationships in the Al-Li system.

This diagram illustrates how the liquid phase transforms into various solid phases upon cooling.

For instance, at 600°C, a liquid of eutectic composition decomposes into the (αAl) solid solution

and the δ (AlLi) intermetallic phase. At 520°C, the liquid reacts with the existing δ phase to form

the Al₂Li₃ phase in a peritectic reaction. Understanding these pathways is fundamental to

designing heat treatments that achieve the desired microstructure and properties in Al-Li alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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